N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]acetamide

• Molecular Formula: C16H22ClN3O2
• Molecular Weight: 323.82 g/mol
• IUPAC Name: N-[5-chloro-2-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C16H22ClN3O2/c1-11(2)16(22)20-8-6-19(7-9-20)15-5-4-13(17)10-14(15)18-12(3)21/h4-5,10-11H,6-9H2,1-3H3,(H,18,21)
• InChI Key: LRSBGVCTKZLULY-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=C(C=C(C=C2)Cl)NC(=O)C

Description

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]acetamide, also known as CI-994, is a novel histone deacetylase (HDAC) inhibitor. It has shown promising results in the treatment of various types of cancers, including leukemia, lymphoma, and solid tumors.

Mechanism of Action

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]acetamide exerts its anticancer effects by inhibiting HDACs, which are enzymes that remove acetyl groups from histone proteins, leading to chromatin condensation and gene silencing. By inhibiting HDACs, N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]acetamide increases histone acetylation, leading to chromatin decondensation and gene expression. This results in the reactivation of tumor suppressor genes and the inhibition of oncogenes, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer effects, N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]acetamide has been shown to have other biochemical and physiological effects. It has been shown to inhibit the growth of malaria parasites, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease and Huntington's disease.

Advantages and Limitations for Lab Experiments

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]acetamide has several advantages for lab experiments. It is a potent and selective HDAC inhibitor, making it a useful tool for studying the role of HDACs in gene expression and chromatin structure. It has also been shown to have low toxicity in animal studies, making it a promising candidate for further preclinical and clinical development.
However, there are also limitations to the use of N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]acetamide in lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. It also has a short half-life in the body, which may limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for the study of N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]acetamide. One direction is to further investigate its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Huntington's disease. Another direction is to explore its use in combination with other anticancer agents, such as chemotherapy and radiation therapy. Additionally, further preclinical and clinical studies are needed to determine the safety and efficacy of N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]acetamide as a therapeutic agent.

Synthesis Methods

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]acetamide is synthesized by reacting 5-chloro-2-nitroaniline with isobutyryl chloride to form 5-chloro-2-(4-isobutyryl-1-piperazinyl)nitrobenzene. This intermediate is then reduced with iron powder to obtain 5-chloro-2-(4-isobutyryl-1-piperazinyl)aniline. Finally, this compound is reacted with acetic anhydride to form N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]acetamide.

Scientific Research Applications

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]acetamide has been extensively studied for its anticancer properties. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit angiogenesis, and sensitize cancer cells to chemotherapy and radiation therapy. N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]acetamide has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Huntington's disease.